Cas no 2228270-92-4 (4-methyl-5-(prop-2-yn-1-yl)pyrimidine)

4-Methyl-5-(prop-2-yn-1-yl)pyrimidine is a pyrimidine derivative featuring a methyl group at the 4-position and a propargyl substituent at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its pyrimidine core offers a rigid scaffold for further functionalization, while the propargyl group enables click chemistry applications, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). The compound's structural features make it valuable for constructing heterocyclic frameworks or as a precursor for bioactive molecules. Its stability and reactivity balance allows for controlled modifications under mild conditions, making it suitable for research and industrial applications.

4-methyl-5-(prop-2-yn-1-yl)pyrimidine structure

2228270-92-4 structure

Product Name:4-methyl-5-(prop-2-yn-1-yl)pyrimidine

CAS No:2228270-92-4

MF:C₈H₈N₂

MW:132.162521362305

CID:6448459

PubChem ID:165626448

Update Time:2025-10-29

4-methyl-5-(prop-2-yn-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-methyl-5-(prop-2-yn-1-yl)pyrimidine
- EN300-1763916
- 2228270-92-4
- Inchi： 1S/C8H8N2/c1-3-4-8-5-9-6-10-7(8)2/h1,5-6H,4H2,2H3
- InChI Key： FYHZSGIEAUYXBU-UHFFFAOYSA-N
- SMILES： N1C=NC=C(CC#C)C=1C

Computed Properties

Exact Mass: 132.068748264g/mol
Monoisotopic Mass: 132.068748264g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 25.8Å²

4-methyl-5-(prop-2-yn-1-yl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1763916-0.05g	4-methyl-5-(prop-2-yn-1-yl)pyrimidine	2228270-92-4	0.05g	$1188.0	2023-09-20
Enamine	EN300-1763916-0.1g	4-methyl-5-(prop-2-yn-1-yl)pyrimidine	2228270-92-4	0.1g	$1244.0	2023-09-20
Enamine	EN300-1763916-0.25g	4-methyl-5-(prop-2-yn-1-yl)pyrimidine	2228270-92-4	0.25g	$1300.0	2023-09-20
Enamine	EN300-1763916-0.5g	4-methyl-5-(prop-2-yn-1-yl)pyrimidine	2228270-92-4	0.5g	$1357.0	2023-09-20
Enamine	EN300-1763916-1.0g	4-methyl-5-(prop-2-yn-1-yl)pyrimidine	2228270-92-4	1g	$1414.0	2023-06-03
Enamine	EN300-1763916-2.5g	4-methyl-5-(prop-2-yn-1-yl)pyrimidine	2228270-92-4	2.5g	$2771.0	2023-09-20
Enamine	EN300-1763916-5.0g	4-methyl-5-(prop-2-yn-1-yl)pyrimidine	2228270-92-4	5g	$4102.0	2023-06-03
Enamine	EN300-1763916-10.0g	4-methyl-5-(prop-2-yn-1-yl)pyrimidine	2228270-92-4	10g	$6082.0	2023-06-03
Enamine	EN300-1763916-1g	4-methyl-5-(prop-2-yn-1-yl)pyrimidine	2228270-92-4	1g	$1414.0	2023-09-20
Enamine	EN300-1763916-5g	4-methyl-5-(prop-2-yn-1-yl)pyrimidine	2228270-92-4	5g	$4102.0	2023-09-20

4-methyl-5-(prop-2-yn-1-yl)pyrimidine Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 4-methyl-5-(prop-2-yn-1-yl)pyrimidine

Recent Advances in the Study of 4-methyl-5-(prop-2-yn-1-yl)pyrimidine (CAS: 2228270-92-4): A Promising Compound in Chemical Biology and Drug Discovery

4-methyl-5-(prop-2-yn-1-yl)pyrimidine (CAS: 2228270-92-4) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its pyrimidine core and propargyl substituent, has demonstrated potential in various applications, including medicinal chemistry, drug discovery, and chemical biology. Recent studies have explored its role as a versatile building block for the synthesis of bioactive molecules, highlighting its importance in the development of novel therapeutic agents.

One of the key areas of research involving 4-methyl-5-(prop-2-yn-1-yl)pyrimidine is its application in click chemistry. The propargyl group in this compound enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, making it a valuable tool for bioconjugation and the synthesis of complex molecular architectures. Recent studies have utilized this property to develop targeted drug delivery systems and diagnostic probes, showcasing its utility in modern pharmaceutical research.

In medicinal chemistry, 4-methyl-5-(prop-2-yn-1-yl)pyrimidine has been investigated as a scaffold for the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. Researchers have reported the synthesis of derivatives of this compound that exhibit selective inhibition of specific kinase targets, offering promising leads for the development of new therapeutics. The structural flexibility of the pyrimidine ring allows for modifications that can fine-tune the pharmacological properties of these inhibitors.

Another notable application of 4-methyl-5-(prop-2-yn-1-yl)pyrimidine is in the field of chemical proteomics. The compound has been employed as a probe to study protein-ligand interactions and to identify novel drug targets. By incorporating this molecule into activity-based probes, researchers have been able to profile enzyme activities in complex biological samples, providing insights into disease mechanisms and potential therapeutic interventions. Recent advancements in this area have demonstrated the compound's utility in uncovering new biomarkers and drug targets.

Despite its promising applications, challenges remain in the optimization of 4-methyl-5-(prop-2-yn-1-yl)pyrimidine-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. However, the compound's versatility and the growing body of literature supporting its applications underscore its potential as a valuable tool in drug discovery and chemical biology. Future studies are expected to explore its use in additional therapeutic areas and to refine its properties for enhanced efficacy and safety.